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Compound of Interest

Compound Name: 3-Methyloctanoic acid

CAS No.: 6061-10-5

Cat. No.: B2743838

Get Quote

Executive Summary & Operational Imperative
3-Methyloctanoic acid (CAS: 6061-10-5) is a branched-chain fatty acid characterized by a

potent, distinctive odor (often described as hircine or "goaty") and corrosive properties.[1] While

not acutely toxic in the same manner as heavy metals, its disposal requires strict adherence to

protocols to prevent two specific operational failures:[1][2]

Chemical Burns: It is a Category 1B Skin Corrosive.[3][4]

Environmental Contamination (Olfactory): Improper containment can lead to significant

facility downtime due to odor permeation, often mistaken for more hazardous gas leaks.

Core Directive: Treat this substance as a Corrosive Organic Liquid. Disposal must prioritize

containment integrity and segregation from strong oxidizers and bases.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety system.
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Property Value Operational Implication

CAS Number 6061-10-5
Unique identifier for waste

manifesting.[1][2]

Physical State Liquid

Requires secondary

containment during transport.

[1][2]

Flash Point ~110°C - 130°C

Combustible but not

Flammable.[1][2] Class IIIB

liquid.[5]

Acidity (pKa) ~4.8

Weak acid, but concentrated

forms cause immediate tissue

damage.[1][2]

Odor Threshold Extremely Low (ppb range)

CRITICAL: High risk of

olfactory fatigue and facility

contamination.[1][2]

GHS Classification
Skin Corr.[1][2][3][4][6][7] 1B;

Eye Dam. 1

Full face shield or splash

goggles are mandatory.

Pre-Disposal Logistics & Segregation[1][2][8]
A. The "Double-Seal" Protocol (Field-Proven Insight)
Due to the pervasive odor of 3-Methyloctanoic acid, standard waste containers are often

insufficient.[1]

Primary Containment: Glass or HDPE bottles with Teflon-lined caps.

Secondary Containment: The primary container should be placed inside a heavy-duty

polyethylene zip-seal bag or a secondary overpack drum before entering the main waste

stream.

Why? This prevents "ghost odors" in waste storage rooms that trigger unnecessary safety

audits.
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B. Chemical Segregation Rules
You must segregate 3-Methyloctanoic acid from the following streams to prevent uncontrolled

exothermic reactions:

Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of fire/explosion.

Strong Bases (e.g., Sodium Hydroxide): While neutralization is a disposal method (see

Section 5), accidental mixing in a closed waste drum generates rapid heat and pressure

buildup.

Disposal Workflows
Scenario A: Routine Waste Disposal (Unused Reagent)
This is the standard protocol for disposing of pure or high-concentration stock.

Labeling: Mark the container clearly with "Hazardous Waste - Organic Acid, Corrosive."

Stream Selection: Direct to the Non-Halogenated Organic Solvent stream.

Note: Although it is an acid, it is organic.[4] Most incineration facilities prefer it in the high-

BTU organic blend rather than the aqueous acid stream, provided it is not mixed with

water.

RCRA Coding (USA): If the waste is aqueous and pH < 2, it carries the D002 (Corrosive)

code.[8]

Scenario B: Bench-Scale Neutralization (Small
Quantities < 50mL)
For treating small residues or cleaning glassware before final disposal.[1][2]

Preparation: Prepare a dilute solution of Sodium Bicarbonate (

) or Sodium Carbonate (

).
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Addition: Slowly add the 3-Methyloctanoic acid to the base solution (never the reverse) in a

fume hood.

Observation: Wait for effervescence (

release) to cease.

Verification: Check pH to ensure it is between 6 and 9.

Final Step: The resulting carboxylate salt solution is generally non-volatile and can be

disposed of via the aqueous waste stream (check local municipal regulations).

Visualized Workflows
Diagram 1: Waste Stream Decision Matrix
This logic tree ensures the correct categorization of the waste to prevent incompatible mixing.
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Waste: 3-Methyloctanoic Acid

Is it Pure/Stock?

Is it Mixed with Solvents?

No

Stream A: Organic Combustible
(Non-Halogenated)

Yes (Preferred)

Contains Halogens?
(DCM, Chloroform)

Organic Solvent Mix

Stream C: Aqueous Corrosive
(Only if mixed with water)

Aqueous Mix

No

Stream B: Halogenated Waste

Yes

Click to download full resolution via product page

Caption: Decision matrix for segregating 3-Methyloctanoic acid waste based on mixture

composition.

Diagram 2: Spill Response Protocol
Immediate actions to take in the event of a benchtop spill.

1. Assess Volume
& Location

2. Don PPE
(Goggles + Nitrile x2)

3. Containment
(Sand/Vermiculite)

4. Neutralize
(Soda Ash/Bicarb)

5. Collect Solids
(Haz Waste Bag)

6. Solvent Wash
(Ethanol - for odor)

Click to download full resolution via product page

Caption: Step-by-step spill response emphasizing neutralization and odor remediation.
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Emergency & First Aid Data
In the event of exposure during disposal:

Skin Contact: Immediate wash with soap and water for 15 minutes. The lipophilic nature of

the acid means water alone may bead off; soap is essential to emulsify and remove the acid.

Eye Contact: Rinse cautiously with water for several minutes.[3][6][7] Remove contact lenses

if present.[3][4][6][7] Seek immediate medical attention—corneal damage can be irreversible.

Inhalation: Move to fresh air. If the odor causes nausea, rest in a well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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